3-Nonylbenzene-1,2-diol

• CAS RN: 68404-53-5
• Molecular Formula: C15H24O2
• Molecular Weight: 236.35 g/mol
• IUPAC Name: 3-nonylbenzene-1,2-diol
• InChI: InChI=1S/C15H24O2/c1-2-3-4-5-6-7-8-10-13-11-9-12-14(16)15(13)17/h9,11-12,16-17H,2-8,10H2,1H3
• InChI Key: HAPOFQBCBUWOEQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=C(C(=CC=C1)O)O

Description

3-Nonylbenzene-1,2-diol is a useful research compound. Its molecular formula is C15H24O2 and its molecular weight is 236.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 500ml, 3-neck reaction vessel was placed 64.8g (0.3125 moles) of catechol, after which time it was heated to 104° C. under a nitrogen flow. After the catechol was completely melted, 3.25g (5% based on the wt. of the catechol) of borontrifluoride-etherate was added dropwise, with stirring. After adding all of the catalyst, 63.2 g (0.25 moles) of 1-nonene was added dropwise to the reaction mixture, the rate of addition being adjusted so as to maintain a temperature of 130° C. After all of the 1-nonene was added, the resultant mixture was allowed to react for 3 hours, after which time 100 ml of a 10% sodium chloride solution was added to the reaction mixture. The resultant mixture was then stirred for 15 minutes at 95° to 100° C., after which time the bottom layer was separated. The mixture was again stirred at 95° to 100° C. for 15 minutes, after which time the bottom layer was again separated. The organic layer was then isolated to obtain a viscous, brown oil of the formula ##STR7##